Cas no 2228468-72-0 (2-1-(1,2,3,4-tetrahydronaphthalen-1-yl)cyclobutylethan-1-amine)

• Product Name: 2-1-(1,2,3,4-tetrahydronaphthalen-1-yl)cyclobutylethan-1-amine
• CAS No: 2228468-72-0
• MF: C₁₆H₂₃N
• MW: 229.36052441597
• CID: 6406501
• PubChem ID: 165716327
• Update Time: 2025-05-20

2-1-(1,2,3,4-tetrahydronaphthalen-1-yl)cyclobutylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-1-(1,2,3,4-tetrahydronaphthalen-1-yl)cyclobutylethan-1-amine
• 2228468-72-0
• EN300-1824764
• 2-[1-(1,2,3,4-tetrahydronaphthalen-1-yl)cyclobutyl]ethan-1-amine

• Inchi： 1S/C16H23N/c17-12-11-16(9-4-10-16)15-8-3-6-13-5-1-2-7-14(13)15/h1-2,5,7,15H,3-4,6,8-12,17H2
• InChI Key： IMVGYQKEPCJTJS-UHFFFAOYSA-N
• SMILES： NCCC1(CCC1)C1C2C=CC=CC=2CCC1

Computed Properties

• Exact Mass: 229.183049738g/mol
• Monoisotopic Mass: 229.183049738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 26Ų

Additional information on 2-1-(1,2,3,4-tetrahydronaphthalen-1-yl)cyclobutylethan-1-amine

Introduction to 2-1-(1,2,3,4-tetrahydronaphthalen-1-yl)cyclobutylethan-1-amine (CAS No. 2228468-72-0)

2-1-(1,2,3,4-tetrahydronaphthalen-1-yl)cyclobutylethan-1-amine (CAS No. 2228468-72-0) is a complex organic compound that has garnered significant attention in recent years due to its potential applications in various fields of chemistry and pharmacology. This compound is characterized by its unique molecular structure, which includes a tetrahydronaphthalene moiety and a cyclobutyl group, both of which contribute to its distinct chemical properties and biological activities.

The molecular formula of 2-1-(1,2,3,4-tetrahydronaphthalen-1-yl)cyclobutylethan-1-amine is C₁₆H₂₃N, and its molecular weight is approximately 233.35 g/mol. The compound is a colorless to pale yellow liquid at room temperature and is soluble in common organic solvents such as ethanol and methanol. Its chemical structure consists of a tetrahydronaphthalene ring system fused to a cyclobutyl group, with an ethylamine chain attached to the cyclobutyl ring.

In the realm of medicinal chemistry, 2-1-(1,2,3,4-tetrahydronaphthalen-1-yl)cyclobutylethan-1-amine has been the subject of extensive research due to its potential as a lead compound for the development of new therapeutic agents. Recent studies have shown that this compound exhibits significant biological activity, particularly in the modulation of neurotransmitter systems and receptor interactions. For instance, it has been reported to have affinity for serotonin receptors (5-HT receptors), which are involved in various physiological processes such as mood regulation, sleep, and appetite.

The pharmacological profile of 2-1-(1,2,3,4-tetrahydronaphthalen-1-yl)cyclobutylethan-1-amine has been explored in preclinical studies using both in vitro and in vivo models. In vitro assays have demonstrated that the compound can selectively bind to specific subtypes of serotonin receptors, such as 5-HT_1A, 5-HT_2A, and 5-HT₇. This selective binding activity suggests that it may have potential applications in the treatment of neuropsychiatric disorders such as depression and anxiety.

In addition to its serotonin receptor interactions, 2-1-(1,2,3,4-tetrahydronaphthalen-1-yl)cyclobutylethan-1-amine has also shown promise in modulating other neurotransmitter systems. For example, it has been found to interact with dopamine receptors (D₂) and adrenergic receptors (α_2A). These interactions may contribute to its potential therapeutic effects on conditions such as Parkinson's disease and hypertension.

The structural features of 2-1-(1,2,3,4-tetrahydronaphthalen-1-yl)cyclobutylethan-1-amine, particularly the presence of the tetrahydronaphthalene moiety and the cyclobutyl group, are believed to play a crucial role in its biological activity. The tetrahydronaphthalene ring system provides rigidity and hydrophobicity to the molecule, which can enhance its ability to cross biological membranes and interact with target receptors. The cyclobutyl group adds conformational flexibility and can influence the compound's binding affinity and selectivity.

The synthesis of 2-1-(1,2,3,4-tetrahydronaphthalen-1-yl)cyclobutylethan-1-amine has been optimized using various synthetic routes. One common approach involves the reaction of 1-aminoethylcyclobutane with 1-bromotetralin in the presence of a suitable base. This method yields high purity product with good yield and can be scaled up for industrial production. The synthetic process can be further refined by optimizing reaction conditions such as temperature, solvent choice, and catalyst selection.

In terms of safety and toxicity profiles, preliminary studies on 2-1-(1,2,3,4-tetrahydronaphthalen-1-yl)cyclobutylethan-1-amine have shown that it exhibits low toxicity at therapeutic doses. However, further toxicological evaluations are necessary to fully understand its safety profile before it can be considered for clinical use. These evaluations will include assessments of acute and chronic toxicity, genotoxicity, and teratogenicity.

The potential therapeutic applications of 2-1-(1,2,3,4-tetrahydronaphthalen-1-y)cyclobutylethan-l amine are not limited to neuropsychiatric disorders. Recent research has also explored its anti-inflammatory properties. Studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-beta in immune cells. This anti-inflammatory activity suggests that it may have potential applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In conclusion, 2-l-(l , 2 , 3 , 4 -tetrahydro naph thalen-l -y l )c y clo but yle than -l -am ine (CAS No. 2228468 -7 0) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmacology. Its unique molecular structure confers distinct chemical properties that make it an attractive candidate for drug development. Ongoing research continues to uncover new insights into its biological activities and therapeutic potentials.